ethyl 3-[(chloroacetyl)amino]-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxylate
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Description
The compound “ethyl 3-[(chloroacetyl)amino]-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxylate” is a type of pyrano[4,3-b]pyridine derivative . Pyridine derivatives are used as synthons in the design of new fused heterocyclic systems and they attract much interest from the viewpoint of searching for new biologically active compounds .
Synthesis Analysis
Methods have been developed for the synthesis of novel fused pyrano[4,3-b]pyridine derivatives from ethyl 3-amino-4-(furan-2-yl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxylate . Reactions of its 3-(phenoxycarbonyl)amino derivative with primary and secondary amines have been studied . The reactions with primary amine were accompanied by cyclization with the formation of fused pyrimidines .Molecular Structure Analysis
The molecular formula of the compound is C26H23N3O4S . The calculated percentages of the elements are: Carbon 65.94%, Hydrogen 4.90%, Nitrogen 8.87%, and Sulfur 6.77% .Chemical Reactions Analysis
The starting material was ethyl 3-amino-4-(furan-2-yl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxylate . Ester 1 reacted with concentrated hydrazine hydrate to give 80% of hydrazide 2 . The reaction of 1 with phenyl chloroformate afforded N-phenoxycarbonyl derivative 3 .Physical And Chemical Properties Analysis
The IR spectrum of the hydrazide form of the compound showed absorption bands at 3105, 3303, and 3455 cm –1 due to the NHNH2 group and carbonyl band at 1602 cm –1 . In the 1H NMR spectrum, protons of the hydrazide group resonated at δ 4.40 (NH2) and 8.88 ppm (NH) .Scientific Research Applications
Synthesis of Water-Soluble Bunte Salts
This compound is utilized in the synthesis of new water-soluble Bunte salts. Bunte salts are known for their utility in introducing sulfur-containing fragments into molecules. They are water-soluble even with lipophilic fragments and have applications in organic synthesis as surrogates of sulfur, in the synthesis of metal nanoparticles, and as complexing agents .
Development of Pharmacophoric Heterocyclic Units
The chloroacetamides derived from this compound react with sodium thiosulfate to afford S-alkylthiosulfates with pharmacophoric heterocyclic units. These units are significant in medicinal chemistry, as they form the core subunit of various biologically active molecules .
Herbicide Antidotes
Functionalized 3-(substituted amino)thieno[2,3-b]pyridines derived from this compound have been prepared and some have shown to be strong herbicide antidotes. This application is particularly important in agricultural chemistry where controlling the effects of herbicides is crucial .
Anticancer and Antitumor Agents
The thieno[2,3-b]pyridine motif, which is present in this compound, is found in a large number of molecules with anticancer and antitumor activities. Derivatives of this compound have been used to create agents that demonstrate diverse biological activities ranging from anticancer to antimicrobial .
Inhibitors of Viral Replication
The compound has been used to synthesize derivatives that act as inhibitors of viral replication, including HIV. This is due to the presence of the 3-aminothieno[2,3-b]pyridine structure, which is a privileged structure in medicinal chemistry .
Modulators of Enzyme Activity
Derivatives of this compound have been reported as modulators of enzyme activity, including ubiquitin C-terminal hydrolase-L1 (UCH-L1) inhibitors, which play a role in regulating protein degradation within cells .
properties
IUPAC Name |
ethyl 6-[(2-chloroacetyl)amino]-12,12-dimethyl-11-oxa-4-thia-2-azatricyclo[7.4.0.03,7]trideca-1,3(7),5,8-tetraene-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O4S/c1-4-23-16(22)14-13(20-12(21)7-18)10-5-9-8-24-17(2,3)6-11(9)19-15(10)25-14/h5H,4,6-8H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLERAZUPABZOAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=C3CC(OCC3=C2)(C)C)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-(2-chloroacetamido)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]thieno[3,2-e]pyridine-2-carboxylate |
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